Cas no 1187930-94-4 ((1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE)

• Product Name: (1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE
• CAS No: 1187930-94-4
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD07374564
• CID: 1004377
• PubChem ID: 56971822
• Update Time: 2025-10-22

(1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE
• (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethanamine
• (S)-2,2,2-TRIFLUORO-1-P-TOLYLETHANAMINE
• (S)-2,2,2-Trifluoro-1-(p-tolyl)ethanamine
• CS-0005298
• 1187930-94-4
• SCHEMBL1047762
• AKOS015924758
• (S)-2,2,2-TRIFLUORO-1-P-TOLYL-ETHYLAMINE
• (1S)-2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-amine
• Y11859
• MFCD07374564
• UXPQTBRCSUZWOK-QMMMGPOBSA-N
• (S)-2,2,2-TRIFLUORO-1-(P-TOLYL)ETHAN-1-AMINE

• MDL： MFCD07374564
• Inchi： 1S/C9H10F3N/c1-6-2-4-7(5-3-6)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m0/s1
• InChI Key： UXPQTBRCSUZWOK-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC(C)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

(1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE Security Information

• Hazardous Material transportation number：3259
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (1S)-2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHYLAMINE

(1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine: A Comprehensive Overview

The compound (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine (CAS No. 1187930-94-4) is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoroethyl group attached to a chiral carbon center and a 4-methylphenyl group. The presence of the trifluoromethyl group imparts distinct electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine in drug discovery. Its chiral center allows for enantioselective synthesis, which is crucial in developing bioactive compounds with high specificity. Researchers have explored its role as a building block in the synthesis of complex molecules, particularly in the development of novel antibiotics and antiviral agents. The trifluoromethyl group has been shown to enhance the stability and bioavailability of such compounds, making them more effective in therapeutic applications.

In addition to its pharmacological applications, (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine has been utilized in materials science for the synthesis of advanced polymers and surfactants. Its ability to form stable amide bonds makes it an ideal candidate for creating high-performance materials with tailored properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in developing biodegradable polymers for sustainable packaging solutions.

The synthesis of (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine involves a multi-step process that includes nucleophilic substitution and chiral resolution techniques. The use of asymmetric catalysis has significantly improved the yield and enantiomeric purity of this compound. This has enabled researchers to explore its stereochemical properties in greater detail, paving the way for new discoveries in asymmetric synthesis.

From an environmental perspective, (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemical intermediates in industrial processes. Ongoing research is focused on optimizing its production methods to reduce waste and improve sustainability.

In conclusion, (1S)-2,2,2-Trifluoro-1-(4-methylphenyl)ethylamine (CAS No. 1187930-94-4) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science. As advancements in synthetic methodologies continue to evolve, this compound is poised to play an even more significant role in shaping the future of chemistry.